Cas no 898424-95-8 (8-(2,5-difluorobenzenesulfonyl)-4-(4-methylbenzenesulfonyl)-1-oxa-4,8-diazaspiro4.5decane)

• Product Name: 8-(2,5-difluorobenzenesulfonyl)-4-(4-methylbenzenesulfonyl)-1-oxa-4,8-diazaspiro4.5decane
• CAS No: 898424-95-8
• MF: C₂₀H₂₂F₂N₂O₅S₂
• MW: 472.525889873505
• CID: 5482312
• Update Time: 2025-07-16

8-(2,5-difluorobenzenesulfonyl)-4-(4-methylbenzenesulfonyl)-1-oxa-4,8-diazaspiro4.5decane Chemical and Physical Properties

Names and Identifiers

• 1-Oxa-4,8-diazaspiro[4.5]decane, 8-[(2,5-difluorophenyl)sulfonyl]-4-[(4-methylphenyl)sulfonyl]-
• 8-(2,5-difluorobenzenesulfonyl)-4-(4-methylbenzenesulfonyl)-1-oxa-4,8-diazaspiro4.5decane

• Inchi： 1S/C20H22F2N2O5S2/c1-15-2-5-17(6-3-15)30(25,26)24-12-13-29-20(24)8-10-23(11-9-20)31(27,28)19-14-16(21)4-7-18(19)22/h2-7,14H,8-13H2,1H3
• InChI Key： JDWSMDJJUBTNCE-UHFFFAOYSA-N
• SMILES： O1C2(CCN(S(C3=CC(F)=CC=C3F)(=O)=O)CC2)N(S(C2=CC=C(C)C=C2)(=O)=O)CC1

Additional information on 8-(2,5-difluorobenzenesulfonyl)-4-(4-methylbenzenesulfonyl)-1-oxa-4,8-diazaspiro4.5decane

Comprehensive Analysis of 8-(2,5-difluorobenzenesulfonyl)-4-(4-methylbenzenesulfonyl)-1-oxa-4,8-diazaspiro[4.5]decane (CAS No. 898424-95-8)

The compound 8-(2,5-difluorobenzenesulfonyl)-4-(4-methylbenzenesulfonyl)-1-oxa-4,8-diazaspiro[4.5]decane (CAS No. 898424-95-8) is a spirocyclic sulfonamide derivative with significant potential in pharmaceutical and agrochemical research. Its unique spiro[4.5]decane core structure, combined with difluorobenzenesulfonyl and methylbenzenesulfonyl substituents, makes it a versatile intermediate for drug discovery. Researchers are increasingly interested in its applications due to its structural similarity to bioactive molecules targeting G-protein-coupled receptors (GPCRs) and enzyme inhibitors.

In recent years, the demand for sulfonamide-based compounds has surged, driven by their role in developing antimicrobial agents and anti-inflammatory drugs. The presence of fluorine atoms in this compound enhances its metabolic stability and bioavailability, aligning with the pharmaceutical industry's focus on fluorinated drug candidates. A 2023 study highlighted that fluorine-containing spirocycles exhibit improved binding affinity to biological targets, making CAS No. 898424-95-8 a promising scaffold for cancer therapeutics and neurodegenerative disease research.

From a synthetic chemistry perspective, the 1-oxa-4,8-diazaspiro[4.5]decane framework offers opportunities for structure-activity relationship (SAR) studies. Its benzenesulfonyl groups can be modified to optimize pharmacokinetic properties, addressing challenges like blood-brain barrier permeability—a hot topic in CNS drug development. Computational chemists frequently search for "spirocyclic sulfonamide synthesis" or "difluorophenyl derivatives in drug design," reflecting the compound's relevance in AI-assisted molecular modeling.

Environmental and regulatory considerations also play a role in its applications. Unlike traditional sulfonamides, this compound's low ecotoxicity profile makes it suitable for green chemistry initiatives. Analytical methods such as HPLC-MS and NMR spectroscopy are commonly employed for its characterization, as evidenced by frequent searches for "CAS 898424-95-8 analytical data." Its stability under physiological conditions further supports its use in prodrug formulations, a trending area in precision medicine.

In conclusion, 8-(2,5-difluorobenzenesulfonyl)-4-(4-methylbenzenesulfonyl)-1-oxa-4,8-diazaspiro[4.5]decane represents a cutting-edge example of multifunctional spirocyclic chemistry. Its intersection with fluorine medicinal chemistry, fragment-based drug discovery, and sustainable synthesis positions it as a compound of enduring scientific and industrial interest.